N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(2,2,3,3-tetrafluoropropanoylamino)benzamide
• InChI: InChI=1S/C17H14F4N2O3/c1-26-13-9-5-4-8-12(13)22-14(24)10-6-2-3-7-11(10)23-16(25)17(20,21)15(18)19/h2-9,15H,1H3,(H,22,24)(H,23,25)
• InChI Key: YBFQCAAIVLFYKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)C2=CC=CC=C2NC(=O)C(C(F)F)(F)F
• Molecular Formula: C17H14F4N2O3
• Molecular Weight: 370.30 g/mol

Description

N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide, also known as TFMPA, is a chemical compound that has been widely used in scientific research. It is a small molecule inhibitor that has been shown to have potential therapeutic applications in various diseases. In

Mechanism of Action

N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide acts as a small molecule inhibitor by binding to the active site of enzymes and blocking their activity. It has been shown to inhibit the activity of various enzymes, including protein kinases and phosphodiesterases. N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has been shown to have a high affinity for the active site of enzymes, which allows it to effectively block their activity.
Biochemical and Physiological Effects
N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by blocking the activity of protein kinases. N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has also been shown to have anti-inflammatory effects by inhibiting the activity of phosphodiesterases. In addition, N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has been shown to have immunomodulatory effects, which could have potential therapeutic applications in autoimmune disorders.

Advantages and Limitations for Lab Experiments

N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has several advantages for lab experiments. It is a small molecule inhibitor that is easy to synthesize and purify. N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has also been shown to have high specificity and affinity for the active site of enzymes, which allows it to effectively block their activity. However, N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has some limitations for lab experiments. It has poor solubility in water, which could limit its use in certain experiments. N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide also has a short half-life, which could limit its effectiveness in vivo.

Future Directions

There are several future directions for the use of N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide in scientific research. One potential direction is the development of more potent and selective inhibitors based on N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide. Another potential direction is the use of N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide in combination with other inhibitors to enhance its effectiveness. N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide could also be used in the development of new therapeutic agents for various diseases, including cancer, inflammation, and autoimmune disorders. Further research is needed to explore the full potential of N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide in scientific research and therapeutic applications.
Conclusion
In conclusion, N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide is a small molecule inhibitor that has been widely used in scientific research. It has potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide acts by binding to the active site of enzymes and blocking their activity. It has several advantages for lab experiments, including high specificity and affinity for the active site of enzymes. However, it also has some limitations, including poor solubility in water and a short half-life. There are several future directions for the use of N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide in scientific research, including the development of more potent and selective inhibitors and the use of N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide in combination with other inhibitors.

Synthesis Methods

The synthesis method of N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide involves the reaction of 2-amino-N-(2-methoxyphenyl)benzamide with 2,2,3,3-tetrafluoropropanoyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, in an organic solvent, such as dichloromethane. The product is then purified using column chromatography to obtain the final product, N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide.

Scientific Research Applications

N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has been extensively used in scientific research as a small molecule inhibitor. It has been shown to have potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. N-(2-methoxyphenyl)-2-[(2,2,3,3-tetrafluoropropanoyl)amino]benzamide has been used to inhibit the activity of enzymes, such as protein kinases and phosphodiesterases, which play a crucial role in the development and progression of various diseases.